(2R,3R)-2-(Piperidin-4-ylmethyl)oxolane-3-carboxamide;hydrochloride
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Description
(2R,3R)-2-(Piperidin-4-ylmethyl)oxolane-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C11H21ClN2O2 and its molecular weight is 248.75. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
Enantioselective Synthesis :A study by Cann et al. (2012) developed a convergent, stereoselective synthesis of a calcitonin gene-related peptide (CGRP) receptor antagonist, demonstrating the utility of the hydrochloride salt in large-scale drug synthesis. This research highlights the role of stereoselective processes in creating potent pharmaceutical agents (Cann et al., 2012).
Crystal Structure Analysis :Szafran et al. (2007) characterized 4-Piperidinecarboxylic acid hydrochloride, a related compound, using X-ray diffraction, showcasing how crystal structure analysis can inform the development of new chemical entities (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Medicinal Chemistry Applications
Catalysis for Synthesis :Wang et al. (2006) developed l-Piperazine-2-carboxylic acid derived N-formamides as highly enantioselective Lewis basic catalysts for hydrosilylation of N-aryl imines, illustrating the compound's role in facilitating chemical reactions important for drug discovery (Wang et al., 2006).
Antiproliferative Properties :Fawzy et al. (2019) synthesized piperidinecarboxamides with significant anti-proliferative properties, indicating potential applications in cancer therapy. This work demonstrates the compound's utility in developing novel therapeutics (Fawzy et al., 2019).
HIV-1 Inhibition :Imamura et al. (2006) discovered a piperidine-4-carboxamide CCR5 antagonist with potent anti-HIV-1 activity, showcasing the compound's application in infectious disease treatment (Imamura et al., 2006).
Properties
IUPAC Name |
(2R,3R)-2-(piperidin-4-ylmethyl)oxolane-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2.ClH/c12-11(14)9-3-6-15-10(9)7-8-1-4-13-5-2-8;/h8-10,13H,1-7H2,(H2,12,14);1H/t9-,10-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVVFNDHEHDGJAW-DHTOPLTISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2C(CCO2)C(=O)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CO[C@@H]([C@@H]1C(=O)N)CC2CCNCC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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